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Compound of Interest

Compound Name: LY294002

Cat. No.: B1683991

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and stability of
LY294002 for its effective use in cell culture applications. Adherence to these protocols is
crucial for obtaining reproducible and reliable experimental results.

Introduction to LY294002

LY294002 is a potent and specific, cell-permeable inhibitor of phosphoinositide 3-kinases
(PI3Ks).[1][2][3][4] It acts as an ATP-competitive inhibitor of the p110 subunit of PI3K, thereby
blocking the PI3K/Akt/mTOR signaling pathway, which is critical for cell survival, proliferation,
and growth.[1][5] Due to its central role in cellular signaling, LY294002 is widely used in cancer
research and other areas to study the effects of PI3K pathway inhibition.

Solubility of LY294002

LY294002 is a hydrophobic molecule with limited solubility in aqueous solutions.[6] Therefore, it
is essential to prepare a concentrated stock solution in an appropriate organic solvent before
diluting it to the final working concentration in cell culture media.

Table 1: Solubility Data for LY294002
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Solvent Concentration Reference
Dimethyl Sulfoxide (DMSO) 25 mg/mL [1107]
Ethanol (EtOH) 25 mg/mL [11[7]

Stability of LY294002

Proper storage of LY294002 is critical to maintain its potency and ensure the validity of
experimental results.

Table 2: Stability and Storage Recommendations for LY294002

Storage . Recommendati
Form Stability Reference
Temperature ons
Lyophilized .
-20°C 24 months Store desiccated. [2][7]
Powder
Stock Solution Aliquot to avoid
(in DMSO or -20°C Up to 3 months repeated freeze- [21[7]
EtOH) thaw cycles.

_ Aliquot to avoid
Stock Solution

] -80°C Up to 6 months repeated freeze- [8]
(in DMSO)

thaw cycles.

] ) Prepare fresh for
Working Solution ]
) ] each experiment.
(in Culture 37°C Varies ] ] [4]
) Use immediately
Media)

after dilution.

Note on Stability in Culture Media: While LY294002 is generally considered more stable in
solution than other PI3K inhibitors like Wortmannin, quantitative data on its half-life and stability
in various cell culture media at 37°C is not extensively documented.[1] However, its widespread
and successful use in numerous studies with incubation times ranging from hours to several
days suggests it retains sufficient activity for most standard cell culture experiments.[3][9] For
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long-term experiments, researchers should consider replenishing the media with freshly diluted
LY294002.

Signaling Pathway and Experimental Workflow

To effectively utilize LY294002, it is important to understand the signaling pathway it inhibits
and to follow a standardized experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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